Cas no 55182-73-5 (3-Dodecyn-1-ol)

• Product Name: 3-Dodecyn-1-ol
• CAS No: 55182-73-5
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 352637
• PubChem ID: 4108965
• Update Time: 2025-04-19

3-Dodecyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Dodecyn-1-ol
• dodec-3-yn-1-ol
• 55182-73-5
• CMSTUGQLHQXICL-UHFFFAOYSA-N
• DTXSID20399408
• SCHEMBL2483643

• Inchi： 1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-8,11-12H2,1H3
• InChI Key： CMSTUGQLHQXICL-UHFFFAOYSA-N
• SMILES： OCCC#CCCCCCCCC

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23